N-(3-methoxypropyl)-4-(methylsulfonyl)-1-piperazinecarbothioamide

• IUPAC Name: N-(3-methoxypropyl)-4-methylsulfonylpiperazine-1-carbothioamide
• InChI: InChI=1S/C10H21N3O3S2/c1-16-9-3-4-11-10(17)12-5-7-13(8-6-12)18(2,14)15/h3-9H2,1-2H3,(H,11,17)
• InChI Key: NJKOYXFHPGICEB-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC(=S)N1CCN(CC1)S(=O)(=O)C
• Molecular Formula: C10H21N3O3S2
• Molecular Weight: 295.4 g/mol

Description

N-(3-methoxypropyl)-4-(methylsulfonyl)-1-piperazinecarbothioamide, also known as MP-10, is a chemical compound that has been extensively studied in the field of medicinal chemistry. MP-10 is a piperazine derivative that has shown promise as a potential therapeutic agent for the treatment of various diseases. In

Scientific Research Applications

N-(3-methoxypropyl)-4-(methylsulfonyl)-1-piperazinecarbothioamide has been extensively studied for its potential therapeutic applications. It has been shown to have anticancer, antifungal, and antiviral properties. N-(3-methoxypropyl)-4-(methylsulfonyl)-1-piperazinecarbothioamide has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

Mechanism of Action

The exact mechanism of action of N-(3-methoxypropyl)-4-(methylsulfonyl)-1-piperazinecarbothioamide is not fully understood. However, it is thought to work by inhibiting the activity of enzymes that are involved in the growth and proliferation of cancer cells. N-(3-methoxypropyl)-4-(methylsulfonyl)-1-piperazinecarbothioamide has also been shown to inhibit the activity of certain enzymes that are involved in the replication of viruses and fungi.
Biochemical and Physiological Effects:
N-(3-methoxypropyl)-4-(methylsulfonyl)-1-piperazinecarbothioamide has been shown to have a number of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth and replication of viruses and fungi, and reduce inflammation. N-(3-methoxypropyl)-4-(methylsulfonyl)-1-piperazinecarbothioamide has also been shown to have neuroprotective effects, which may make it a potential therapeutic agent for the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-methoxypropyl)-4-(methylsulfonyl)-1-piperazinecarbothioamide is its broad spectrum of activity against various diseases. It has also been shown to have low toxicity and high selectivity for cancer cells. However, one of the limitations of N-(3-methoxypropyl)-4-(methylsulfonyl)-1-piperazinecarbothioamide is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are a number of future directions for the study of N-(3-methoxypropyl)-4-(methylsulfonyl)-1-piperazinecarbothioamide. One area of research is the development of more efficient and cost-effective synthesis methods. Another area of research is the optimization of N-(3-methoxypropyl)-4-(methylsulfonyl)-1-piperazinecarbothioamide for use in vivo, including improving its solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of N-(3-methoxypropyl)-4-(methylsulfonyl)-1-piperazinecarbothioamide and its potential therapeutic applications.